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molecular formula C14H19N3O3 B442488 1-Ethyl-4-{3-nitro-4-methylbenzoyl}piperazine

1-Ethyl-4-{3-nitro-4-methylbenzoyl}piperazine

Cat. No. B442488
M. Wt: 277.32g/mol
InChI Key: IOQDNKIITJTZAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08022205B2

Procedure details

(4-Ethyl-piperazin-1-yl)-(4-methyl-3-nitro-phenyl)-methanone (1.06 g, 3.82 mmol) obtained in Step A was stirred for 16 hours in methanol (20 ml) under a hydrogen atmosphere in the presence of 10% palladium carbon. After the reaction mixture was filtered, the filtrate was concentrated under reduced pressure, to obtain (4-ethyl-piperazin-1-yl)-(3-amino-4-methyl-phenyl)-methanone (1.0 g, quant.).
Name
(4-Ethyl-piperazin-1-yl)-(4-methyl-3-nitro-phenyl)-methanone
Quantity
1.06 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
palladium carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
(4-ethyl-piperazin-1-yl)-(3-amino-4-methyl-phenyl)-methanone

Identifiers

REACTION_CXSMILES
[CH2:1]([N:3]1[CH2:8][CH2:7][N:6]([C:9]([C:11]2[CH:16]=[CH:15][C:14]([CH3:17])=[C:13]([N+:18]([O-])=O)[CH:12]=2)=[O:10])[CH2:5][CH2:4]1)[CH3:2]>CO.[C].[Pd]>[CH2:1]([N:3]1[CH2:8][CH2:7][N:6]([C:9]([C:11]2[CH:16]=[CH:15][C:14]([CH3:17])=[C:13]([NH2:18])[CH:12]=2)=[O:10])[CH2:5][CH2:4]1)[CH3:2] |f:2.3|

Inputs

Step One
Name
(4-Ethyl-piperazin-1-yl)-(4-methyl-3-nitro-phenyl)-methanone
Quantity
1.06 g
Type
reactant
Smiles
C(C)N1CCN(CC1)C(=O)C1=CC(=C(C=C1)C)[N+](=O)[O-]
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO
Name
palladium carbon
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[C].[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After the reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure

Outcomes

Product
Name
(4-ethyl-piperazin-1-yl)-(3-amino-4-methyl-phenyl)-methanone
Type
product
Smiles
C(C)N1CCN(CC1)C(=O)C1=CC(=C(C=C1)C)N
Measurements
Type Value Analysis
AMOUNT: MASS 1 g
YIELD: CALCULATEDPERCENTYIELD 105.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.